Cas no 1003012-75-6 (3-nitro-1-(propan-2-yl)-1H-pyrazole)

3-Nitro-1-(propan-2-yl)-1H-pyrazole is a nitro-substituted pyrazole derivative characterized by its isopropyl functional group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of agrochemicals, pharmaceuticals, and energetic materials. The nitro group enhances reactivity, facilitating further functionalization, while the isopropyl moiety may influence steric and electronic properties. Its structural features make it suitable for applications requiring tailored pyrazole-based scaffolds. The compound is typically handled under controlled conditions due to its potential sensitivity. Analytical methods such as NMR, HPLC, and mass spectrometry are recommended for purity verification.

3-nitro-1-(propan-2-yl)-1H-pyrazole structure

1003012-75-6 structure

Product Name:3-nitro-1-(propan-2-yl)-1H-pyrazole

CAS No:1003012-75-6

MF:C₆H₉N₃O₂

MW:155.154560804367

MDL:MFCD08558991

CID:2857099

PubChem ID:19576680

Update Time:2025-06-29

3-nitro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-nitro-1-(propan-2-yl)-1H-pyrazole
- 1-Isopropyl-3-nitro-1H-pyrazole
- STK351494
- 1-ISOPROPYL-3-NITROPYRAZOLE
- 1003012-75-6
- DB-201869
- AKOS015922046
- 3-nitro-1-propan-2-ylpyrazole
- 1-isopropyl-3-nitro-pyrazole
- MFCD08558991
- EN300-194452
- AKOS000319185
- BVADIEGMRNCQSZ-UHFFFAOYSA-N
- AT10072
- SCHEMBL1863155
- DQB01275
- MDL： MFCD08558991
- Inchi： 1S/C6H9N3O2/c1-5(2)8-4-3-6(7-8)9(10)11/h3-5H,1-2H3
- InChI Key： BVADIEGMRNCQSZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CN(C(C)C)N=1)=O

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.6Å²

3-nitro-1-(propan-2-yl)-1H-pyrazole Pricemore >>

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